Cas no 107951-85-9 (2-2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide)

2-2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide is a specialized thiourea derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a methoxyphenoxyacetyl group linked to a phenylhydrazinecarbothioamide moiety, offering unique reactivity for constructing heterocyclic compounds. The compound's thiourea functionality provides chelating properties, making it useful in coordination chemistry and catalyst design. Its methoxy and phenyl substituents enhance solubility in organic solvents, facilitating synthetic modifications. This intermediate may serve as a precursor for bioactive molecules, particularly in developing enzyme inhibitors or metal-chelating agents. The product's stability under standard conditions ensures reliable handling in laboratory settings. Researchers value its versatility in medicinal chemistry explorations and as a building block for complex molecular architectures.
2-2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide structure
107951-85-9 structure
Product Name:2-2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide
CAS No:107951-85-9
MF:C16H17N3O3S
MW:331.38948225975
MDL:MFCD00245276
CID:2870617
Update Time:2025-05-23

2-2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(4-methoxyphenoxy)acetyl]-N-phenyl-1-hydrazinecarbothioamide
    • 1-[[2-(4-methoxyphenoxy)acetyl]amino]-3-phenylthiourea
    • 2-(4-methoxyphenoxy)-N-[(phenylcarbamothioyl)amino]acetamide
    • 1-(2-(4-METHOXYPHENOXY)ACETYL)-4-PHENYLTHIOSEMICARBAZIDE
    • 2-2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide
    • MDL: MFCD00245276
    • Inchi: 1S/C16H17N3O3S/c1-21-13-7-9-14(10-8-13)22-11-15(20)18-19-16(23)17-12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H,18,20)(H2,17,19,23)
    • InChI Key: PNMMWOKKIMBONR-UHFFFAOYSA-N
    • SMILES: S=C(NNC(COC1C=CC(=CC=1)OC)=O)NC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 381
  • XLogP3: 2.7
  • Topological Polar Surface Area: 104

2-2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M169520-0.5mg
2-[2-(4-Methoxyphenoxy)acetyl]-N-phenyl-1-hydrazinecarbothioamide
107951-85-9
0.5mg
$ 50.00 2022-06-04
TRC
M169520-1mg
2-[2-(4-Methoxyphenoxy)acetyl]-N-phenyl-1-hydrazinecarbothioamide
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$ 80.00 2022-06-04
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M169520-2.5mg
2-[2-(4-Methoxyphenoxy)acetyl]-N-phenyl-1-hydrazinecarbothioamide
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$ 155.00 2022-06-04
abcr
AB161565-1 g
1-(2-(4-Methoxyphenoxy)acetyl)-4-phenylthiosemicarbazide
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€211.30 2023-07-20
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AB161565-5 g
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€377.50 2023-07-20
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AB161565-10 g
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€482.50 2023-07-20
abcr
AB161565-1g
1-(2-(4-Methoxyphenoxy)acetyl)-4-phenylthiosemicarbazide; .
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abcr
AB161565-5g
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107951-85-9
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€377.50 2024-06-10
abcr
AB161565-10g
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2-2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide Suppliers

Amadis Chemical Company Limited
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(CAS:107951-85-9)2-2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide
Order Number:A1153829
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:22
Price ($):313.0
Email:sales@amadischem.com

Additional information on 2-2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide

Compound CAS No. 107951-85-9: 2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide

The compound with CAS No. 107951-85-9, known as 2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a hydrazinecarbothioamide group with a phenoxyacetyl moiety substituted by a methoxy group. The combination of these functional groups imparts the compound with distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and anti-cancer drug discovery. The compound's ability to form stable complexes with metal ions has also been investigated, opening new avenues for its application in catalysis and materials science.

The synthesis of 2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide involves a multi-step process that includes nucleophilic substitution and condensation reactions. The key intermediates in its synthesis are carefully controlled to ensure high purity and yield. Advanced spectroscopic techniques, such as NMR and IR, have been employed to confirm the compound's structure and stability under various conditions.

In terms of applications, 2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide has shown promise in the field of agrochemistry. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its consideration as a potential herbicide or plant growth regulator. Field trials conducted under controlled conditions have demonstrated its efficacy in controlling weed growth without adverse effects on crop plants.

Furthermore, the compound's photostability and thermal stability have been extensively studied, making it a candidate for use in high-performance materials such as polymers and coatings. Its ability to act as a stabilizing agent in polymer formulations has been validated through rigorous testing under simulated environmental conditions.

The latest research on 2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide has also explored its role in drug delivery systems. Its unique chemical properties allow it to serve as a carrier for poorly soluble drugs, enhancing their bioavailability and therapeutic efficacy. This application has garnered significant attention from pharmaceutical companies seeking innovative solutions for drug formulation challenges.

In conclusion, 2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide (CAS No. 107951-85-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its chemical structure, synthesis methods, and functional properties continue to be areas of active research, driven by the demand for innovative solutions in medicine, agriculture, and materials science.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:107951-85-9)2-2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide
A1153829
Purity:99%
Quantity:1g
Price ($):313.0
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